Cas no 1805171-86-1 (Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate
• CAS No: 1805171-86-1
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4808794
• Update Time: 2025-10-28

Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

• Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)5-4(9)6(13)3(2-12-5)7(10)11/h2,7H,1H3,(H,12,13)
• InChI Key： PNHNDNIBLHDGPJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(C(F)F)=CNC=1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

Exploring Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS 1805171-86-1): Properties, Applications, and Innovations

In the realm of specialty chemicals, Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS 1805171-86-1) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its pyridine backbone and functional groups like difluoromethyl and hydroxyl, serves as a critical intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₈H₆ClF₂NO₃, highlights a balance of reactivity and stability, making it a focal point for synthetic chemists.

The synthesis of Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate often involves multi-step reactions, including halogenation and esterification, to achieve high purity. Researchers emphasize its role in constructing heterocyclic compounds, particularly in the development of crop protection agents and bioactive molecules. Recent studies underscore its potential in addressing challenges like pesticide resistance, a hot topic in sustainable agriculture. For instance, derivatives of this compound have shown efficacy in targeting specific plant pathogens while minimizing environmental impact.

From a pharmaceutical perspective, the difluoromethyl group in CAS 1805171-86-1 is noteworthy for its ability to modulate metabolic stability and bioavailability. This aligns with the growing demand for fluorinated compounds in drug discovery, as highlighted by trending searches like "fluorine in medicinal chemistry." The compound’s hydroxypyridine moiety further enables hydrogen bonding, a key feature in designing enzyme inhibitors. Such attributes make it a candidate for probing new therapeutic targets, including anti-inflammatory and antimicrobial applications.

Innovations in green chemistry have also influenced the production of Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate. With increasing scrutiny on chemical waste reduction, manufacturers are adopting catalytic methods and solvent-free reactions. These advancements resonate with eco-conscious industries, addressing queries like "sustainable synthesis of fluorinated intermediates." Additionally, the compound’s stability under ambient conditions simplifies storage and logistics, a practical advantage for global supply chains.

Analytical techniques such as HPLC and NMR spectroscopy are pivotal in quality control for CAS 1805171-86-1. Researchers frequently search for "HPLC methods for pyridine derivatives," reflecting the need for precise quantification. The compound’s distinct spectral signatures—like its carbonyl peak in IR spectroscopy—facilitate its identification in complex mixtures, ensuring reproducibility in industrial and academic settings.

Looking ahead, the demand for Methyl 3-chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxylate is poised to grow, driven by its adaptability in high-value chemical synthesis. Whether in agrochemical formulations or pharmaceutical scaffolds, its molecular architecture offers a springboard for innovation. As industries prioritize efficiency and sustainability, this compound exemplifies how targeted chemical design can meet evolving scientific and regulatory demands.